trans-DL-5-Propyl-4,4a,5,6,7,8,8a,9-octahydro-2H-pyrazolo(3,4-g)quinoline dihydrochloride trans-DL-5-Propyl-4,4a,5,6,7,8,8a,9-octahydro-2H-pyrazolo(3,4-g)quinoline dihydrochloride Quinpirole dihydrochloride is a D2-like dopamine receptor agonist.
Brand Name: Vulcanchem
CAS No.: 73625-62-4
VCID: VC0540874
InChI: InChI=1S/C13H21N3.2ClH/c1-2-5-16-6-3-4-10-7-12-11(8-13(10)16)9-14-15-12;;/h9-10,13H,2-8H2,1H3,(H,14,15);2*1H/t10-,13-;;/m0../s1
SMILES: CCCN1CCCC2C1CC3=C(C2)NN=C3.Cl.Cl
Molecular Formula: C13H23Cl2N3
Molecular Weight: 292.2 g/mol

trans-DL-5-Propyl-4,4a,5,6,7,8,8a,9-octahydro-2H-pyrazolo(3,4-g)quinoline dihydrochloride

CAS No.: 73625-62-4

Inhibitors

VCID: VC0540874

Molecular Formula: C13H23Cl2N3

Molecular Weight: 292.2 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

trans-DL-5-Propyl-4,4a,5,6,7,8,8a,9-octahydro-2H-pyrazolo(3,4-g)quinoline dihydrochloride - 73625-62-4

CAS No. 73625-62-4
Product Name trans-DL-5-Propyl-4,4a,5,6,7,8,8a,9-octahydro-2H-pyrazolo(3,4-g)quinoline dihydrochloride
Molecular Formula C13H23Cl2N3
Molecular Weight 292.2 g/mol
IUPAC Name (4aS,8aS)-5-propyl-1,4,4a,6,7,8,8a,9-octahydropyrazolo[3,4-g]quinoline;dihydrochloride
Standard InChI InChI=1S/C13H21N3.2ClH/c1-2-5-16-6-3-4-10-7-12-11(8-13(10)16)9-14-15-12;;/h9-10,13H,2-8H2,1H3,(H,14,15);2*1H/t10-,13-;;/m0../s1
Standard InChIKey GJIGRGIGKHPYTK-LWCZFAHISA-N
Isomeric SMILES CCCN1CCC[C@@H]2[C@@H]1CC3=C(C2)NN=C3.Cl.Cl
SMILES CCCN1CCCC2C1CC3=C(C2)NN=C3.Cl.Cl
Canonical SMILES CCCN1CCCC2C1CC3=C(C2)NN=C3.Cl.Cl
Appearance Solid powder
Description Quinpirole dihydrochloride is a D2-like dopamine receptor agonist.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms Quinpirole dihydrochloride; Quinpirole 2HCl; (±)-Quinpirole dihydrochloride; (±)Quinpirole dihydrochloride; LY-141865; LY 141865; LY141865;
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4: Collins GT, Witkin JM, Newman AH, Svensson KA, Grundt P, Cao J, Woods JH. Dopamine agonist-induced yawning in rats: a dopamine D3 receptor-mediated behavior. J Pharmacol Exp Ther. 2005 Jul;314(1):310-9. Epub 2005 Apr 15. PubMed PMID: 15833897; PubMed Central PMCID: PMC1201434.
5: Pollack AE, St Martin JL, MacPherson AT. Role of NMDA and AMPA glutamate receptors in the induction and the expression of dopamine-mediated sensitization in 6-hydroxydopamine-lesioned rats. Synapse. 2005 Apr;56(1):45-53. PubMed PMID: 15700284.
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7: Haile CN, Carey G, Varty GB, Coffin VL. The dopamine D(1) receptor agonist SKF-82958 serves as a discriminative stimulus in the rat. Eur J Pharmacol. 2000 Jan 28;388(2):125-31. PubMed PMID: 10666503.
8: Piercey MF, Hoffmann WE, Smith MW, Hyslop DK. Inhibition of dopamine neuron firing by pramipexole, a dopamine D3 receptor-preferring agonist: comparison to other dopamine receptor agonists. Eur J Pharmacol. 1996 Sep 19;312(1):35-44. PubMed PMID: 8891576.
9: Zhang SP, Zhou LW, Weiss B. Oligodeoxynucleotide antisense to the D1 dopamine receptor mRNA inhibits D1 dopamine receptor-mediated behaviors in normal mice and in mice lesioned with 6-hydroxydopamine. J Pharmacol Exp Ther. 1994 Dec;271(3):1462-70. PubMed PMID: 7996459.
10: Terry P, Witkin JM, Katz JL. Pharmacological characterization of the novel discriminative stimulus effects of a low dose of cocaine. J Pharmacol Exp Ther. 1994 Sep;270(3):1041-8. PubMed PMID: 7932151.
11: Ackerman JM, Johansen PA, Clark D, White FJ. Electrophysiological effects of putative autoreceptor-selective dopamine agonists on A10 dopamine neurons. J Pharmacol Exp Ther. 1993 May;265(2):963-70. PubMed PMID: 8098768.
12: Robertson GS, Tham CS, Wilson C, Jakubovic A, Fibiger HC. In vivo comparisons of the effects of quinpirole and the putative presynaptic dopaminergic agonists B-HT 920 and SND 919 on striatal dopamine and acetylcholine release. J Pharmacol Exp Ther. 1993 Mar;264(3):1344-51. PubMed PMID: 8095550.
PubChem Compound 155797
Last Modified Nov 11 2021
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